Cas no 1564920-17-7 (1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-amine)

• Product Name: 1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-amine
• CAS No: 1564920-17-7
• MF: C₆H₇F₃N₂S
• MW: 196.193390130997
• CID: 5101680
• Update Time: 2026-03-03

1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-amin e
• 1-(2-(Trifluoromethyl)thiazol-5-yl)ethan-1-amine
• 1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-amine

• Inchi： 1S/C6H7F3N2S/c1-3(10)4-2-11-5(12-4)6(7,8)9/h2-3H,10H2,1H3
• InChI Key： ZCCASOYIKMELJV-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(C(N)C)S1)(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-amine

Comprehensive Overview of 1-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-amine (CAS No. 1564920-17-7)

The compound 1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-amine (CAS No. 1564920-17-7) is a specialized organic molecule featuring a thiazole ring substituted with a trifluoromethyl group and an ethylamine side chain. This unique structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of the trifluoromethyl moiety enhances the compound's metabolic stability and lipophilicity, making it a valuable scaffold for designing bioactive molecules.

In recent years, the demand for fluorinated compounds like 1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-amine has surged, driven by their role in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Researchers are particularly interested in its potential as a building block for novel heterocyclic drugs, given the thiazole ring's prevalence in FDA-approved medications. The compound's CAS No. 1564920-17-7 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

From a synthetic perspective, 1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-amine exemplifies modern trends in green chemistry. Its synthesis often involves catalytic methods to minimize waste, aligning with the pharmaceutical industry's shift toward sustainable practices. Analytical techniques like HPLC and NMR are critical for characterizing this compound, ensuring purity for research applications. These aspects resonate with current searches for "eco-friendly synthesis of fluorinated thiazoles" and "analytical methods for amine derivatives."

The compound's mechanism of action remains an active area of investigation. Preliminary studies suggest its thiazole core may interact with biological targets such as enzymes or receptors, similar to other nitrogen-containing heterocycles. This has sparked queries about "structure-activity relationships of trifluoromethyl thiazoles" in academic forums. Furthermore, its potential applications extend to material science, where fluorinated compounds contribute to advanced electronic materials and coatings.

Safety and handling of CAS No. 1564920-17-7 adhere to standard laboratory protocols for amine derivatives. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during handling. This aligns with frequent searches for "safe handling of fluorinated amines" and "stability of thiazole compounds," highlighting user concerns about workplace safety in chemical research.

In conclusion, 1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-amine represents a convergence of multiple scientific disciplines. Its versatility as a pharmacophore and compatibility with sustainable chemistry principles position it as a compound of enduring relevance. Future research may explore its utility in bioconjugation or as a precursor for PET imaging probes, addressing contemporary needs in diagnostics and therapeutics.